1-Phenyl-1,5-hexanedione
Overview
Description
Synthesis Analysis
1-Phenyl-1,5-hexanedione can be synthesized through various methods, including aldol condensation reactions. For instance, the intramolecular aldol condensation of 6-oxoheptanal (a precursor) leads to the formation of this compound. The reaction involves the removal of an acidic hydrogen, followed by cyclization to yield the desired product. Interestingly, the cyclization can result in either a five-membered ring or a seven-membered ring , with the latter being less favorable .
Future Directions
Properties
CAS No. |
6303-82-8 |
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Molecular Formula |
C12H14O2 |
Molecular Weight |
190.24 g/mol |
IUPAC Name |
1-phenylhexane-1,5-dione |
InChI |
InChI=1S/C12H14O2/c1-10(13)6-5-9-12(14)11-7-3-2-4-8-11/h2-4,7-8H,5-6,9H2,1H3 |
InChI Key |
SKIYUUSLSVEHAQ-UHFFFAOYSA-N |
SMILES |
CC(=O)CCCC(=O)C1=CC=CC=C1 |
Canonical SMILES |
CC(=O)CCCC(=O)C1=CC=CC=C1 |
6303-82-8 | |
Origin of Product |
United States |
Synthesis routes and methods
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